Cas no 90799-88-5 (Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-)

Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)- structure
90799-88-5 structure
Product Name:Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-
CAS No:90799-88-5
MF:C10H8ClN3O2S
MW:269.707419395447
CID:4304745
PubChem ID:6407597
Update Time:2025-04-24

Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(6-chloro-3-pyridazinyl)-
    • N-(6-chloropyridazin-3-yl)benzenesulfonamide
    • MLS000761463
    • JFTYCPHJPZEKKY-UHFFFAOYSA-N
    • SMR000371557
    • 90799-88-5
    • SCHEMBL924615
    • Z56968302
    • CHEMBL1382745
    • DA-40664
    • AKOS029678832
    • DTXSID901332924
    • HMS2684H23
    • Inchi: 1S/C10H8ClN3O2S/c11-9-6-7-10(13-12-9)14-17(15,16)8-4-2-1-3-5-8/h1-7H,(H,13,14)
    • InChI Key: JFTYCPHJPZEKKY-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=NN=C(Cl)C=C2)(=O)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 269.0025754Da
  • Monoisotopic Mass: 269.0025754Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3Ų
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